Cas no 1214355-86-8 (3',5-Difluorobiphenyl-2-carbonitrile)

• Product Name: 3',5-Difluorobiphenyl-2-carbonitrile
• CAS No: 1214355-86-8
• MF: C₁₃H₇F₂N
• MW: 215.198189973831
• CID: 4999047
• Update Time: 2025-06-08

3',5-Difluorobiphenyl-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3',5-difluorobiphenyl-2-carbonitrile
• 3',5-Difluorobiphenyl-2-carbonitrile

• Inchi： 1S/C13H7F2N/c14-11-3-1-2-9(6-11)13-7-12(15)5-4-10(13)8-16/h1-7H
• InChI Key： KOFKZOWVKGEGJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.8
• Topological Polar Surface Area: 23.8

Additional information on 3',5-Difluorobiphenyl-2-carbonitrile

Introduction to 3',5-Difluorobiphenyl-2-carbonitrile (CAS No: 1214355-86-8)

3',5-Difluorobiphenyl-2-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1214355-86-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the biphenyl derivatives family, characterized by its unique structural configuration, which includes two fluorine atoms at the 3' and 5' positions and a nitrile group at the 2-position. The presence of fluorine atoms and the nitrile functional group imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structure of 3',5-Difluorobiphenyl-2-carbonitrile is highly relevant to modern drug discovery efforts due to its potential as a building block for more complex molecules. Fluorinated aromatic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The nitrile group in this compound further contributes to its reactivity, allowing for diverse chemical transformations that can be exploited in medicinal chemistry.

In recent years, there has been a surge in research focused on biphenyl derivatives due to their versatile applications. Specifically, compounds like 3',5-Difluorobiphenyl-2-carbonitrile have been explored for their potential in developing novel therapeutic agents. For instance, studies have demonstrated that fluorinated biphenyls can serve as scaffolds for small-molecule inhibitors targeting various biological pathways. The fluorine atoms at the 3' and 5' positions play a crucial role in fine-tuning the electronic properties of the molecule, which can influence its interactions with biological targets.

One of the most compelling aspects of 3',5-Difluorobiphenyl-2-carbonitrile is its utility as a precursor in the synthesis of more complex pharmacophores. The nitrile group can be readily converted into other functional moieties such as amides, carboxylic acids, or tetrazoles, enabling chemists to design molecules with tailored properties. This flexibility makes it an attractive choice for medicinal chemists working on projects ranging from oncology to infectious diseases.

Recent advancements in computational chemistry have also highlighted the significance of 3',5-Difluorobiphenyl-2-carbonitrile in drug design. Molecular modeling studies suggest that this compound can interact with biological targets in ways that enhance drug efficacy. For example, simulations have shown that the fluorine atoms can engage in favorable interactions with specific amino acid residues in protein binding pockets, improving receptor binding affinity. Additionally, the nitrile group has been identified as a key feature for optimizing pharmacokinetic profiles.

The synthesis of 3',5-Difluorobiphenyl-2-carbonitrile is another area of active research. Researchers have developed various synthetic routes to produce this compound with high yield and purity. These methods often involve multi-step reactions starting from commercially available biphenyl derivatives. The introduction of fluorine atoms at the 3' and 5' positions typically requires specialized fluorination techniques, such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent introduction of the nitrile group is commonly achieved through cyanation reactions.

In conclusion, 3',5-Difluorobiphenyl-2-carbonitrile (CAS No: 1214355-86-8) represents a promising compound in pharmaceutical research due to its unique structural features and versatile reactivity. Its potential applications in drug development are supported by both experimental evidence and computational studies. As research continues to uncover new ways to leverage fluorinated biphenyls, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutics.